Cas no 1197156-26-5 (2-(Dimethylamino)-6-methoxybenzaldehyde)

• Product Name: 2-(Dimethylamino)-6-methoxybenzaldehyde
• CAS No: 1197156-26-5
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 2133860
• PubChem ID: 58006283
• Update Time: 2025-05-26

2-(Dimethylamino)-6-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-6-methoxyBenzaldehyde
• FCH2006106
• AX8271503
• SCHEMBL1427794
• DA-27716
• F75409
• CS-0441921
• 1197156-26-5
• 2-(Dimethylamino)-6-methoxybenzaldehyde

• Inchi： 1S/C10H13NO2/c1-11(2)9-5-4-6-10(13-3)8(9)7-12/h4-7H,1-3H3
• InChI Key： JMUWDQWKJAYIQB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1C=O)N(C)C

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-(Dimethylamino)-6-methoxybenzaldehyde

Recent Advances in the Study of 2-(Dimethylamino)-6-methoxybenzaldehyde (CAS: 1197156-26-5) in Chemical Biology and Pharmaceutical Research

2-(Dimethylamino)-6-methoxybenzaldehyde (CAS: 1197156-26-5) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology, neurology, and infectious diseases. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

One of the most notable applications of 2-(Dimethylamino)-6-methoxybenzaldehyde is its role as a precursor in the synthesis of heterocyclic compounds. Recent publications have demonstrated its utility in the construction of quinoline and indole derivatives, which are known for their broad-spectrum pharmacological activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of a new class of kinase inhibitors with potent anti-cancer properties.

In addition to its synthetic versatility, 2-(Dimethylamino)-6-methoxybenzaldehyde has been investigated for its direct biological effects. A recent in vitro study revealed that this compound exhibits moderate inhibitory activity against certain bacterial strains, suggesting potential applications in antimicrobial drug development. Furthermore, computational docking studies have identified its ability to interact with specific neuronal receptors, opening new avenues for research in neurodegenerative disorders.

The chemical stability and reactivity of 2-(Dimethylamino)-6-methoxybenzaldehyde have also been subjects of recent investigations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structural features and degradation pathways. These studies are critical for optimizing its use in large-scale pharmaceutical manufacturing.

Looking ahead, researchers are exploring the potential of 2-(Dimethylamino)-6-methoxybenzaldehyde in drug delivery systems. Its unique chemical properties make it a promising candidate for the development of prodrugs and targeted therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(Dimethylamino)-6-methoxybenzaldehyde (CAS: 1197156-26-5) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications, from synthetic chemistry to drug discovery, underscore its importance in the field. Future studies will likely focus on expanding its therapeutic potential and improving its synthetic accessibility.